N-(sec-butyl)-2-{[N-(4-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzamide

• IUPAC Name: N-butan-2-yl-2-[[2-(4-methyl-N-methylsulfonylanilino)acetyl]amino]benzamide
• InChI: InChI=1S/C21H27N3O4S/c1-5-16(3)22-21(26)18-8-6-7-9-19(18)23-20(25)14-24(29(4,27)28)17-12-10-15(2)11-13-17/h6-13,16H,5,14H2,1-4H3,(H,22,26)(H,23,25)
• InChI Key: OSQIBESMJYVTEL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=CC=CC=C1NC(=O)CN(C2=CC=C(C=C2)C)S(=O)(=O)C
• Molecular Formula: C21H27N3O4S
• Molecular Weight: 417.5 g/mol

Description

N-(sec-butyl)-2-{[N-(4-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as BMS-345541 and is a selective inhibitor of the IκB kinase (IKK) complex. The IKK complex plays a crucial role in the regulation of the nuclear factor-κB (NF-κB) pathway, which is involved in the immune response, inflammation, and cell survival.

Mechanism of Action

N-(sec-butyl)-2-{[N-(4-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzamide inhibits the IKK complex by binding to the ATP-binding pocket of the IKKβ subunit. This prevents the phosphorylation and subsequent degradation of IκBα, which leads to the activation of the NF-κB pathway. By inhibiting the NF-κB pathway, N-(sec-butyl)-2-{[N-(4-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzamide can modulate the immune response, inflammation, and cell survival.
Biochemical and Physiological Effects:
N-(sec-butyl)-2-{[N-(4-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. It has also been shown to inhibit the proliferation and survival of cancer cells, including breast cancer, prostate cancer, and leukemia cells. Additionally, N-(sec-butyl)-2-{[N-(4-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzamide has been shown to enhance the efficacy of chemotherapy and radiation therapy in cancer cells.

Advantages and Limitations for Lab Experiments

N-(sec-butyl)-2-{[N-(4-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzamide has several advantages for lab experiments. It is a selective inhibitor of the IKK complex, which allows for the specific modulation of the NF-κB pathway. It has also been shown to have low toxicity and good bioavailability in vivo. However, there are some limitations to its use in lab experiments. It has poor solubility in water, which can limit its use in certain assays. Additionally, its effects on other signaling pathways and cellular processes are not well understood.

Future Directions

There are several future directions for the study of N-(sec-butyl)-2-{[N-(4-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzamide. One direction is the development of more potent and selective inhibitors of the IKK complex. Another direction is the investigation of the effects of N-(sec-butyl)-2-{[N-(4-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzamide on other signaling pathways and cellular processes. Additionally, the use of N-(sec-butyl)-2-{[N-(4-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzamide in combination with other therapies, such as immunotherapy and targeted therapy, should be explored.

Scientific Research Applications

N-(sec-butyl)-2-{[N-(4-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzamide has been extensively studied for its potential applications in scientific research. It has been shown to be a selective inhibitor of the IKK complex, which plays a crucial role in the regulation of the NF-κB pathway. The NF-κB pathway is involved in the immune response, inflammation, and cell survival, and dysregulation of this pathway has been linked to various diseases, including cancer, autoimmune disorders, and inflammatory diseases.